Recommended suppliers

Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Synrise Material Co. Ltd.
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk

Gamma amino acids and derivatives

Gamma-aminobutyric acid (GABA) and its derivatives are a class of compounds with diverse biological activities, widely studied for their potential health benefits in various applications. GABA itself is the chief inhibitory neurotransmitter in the vertebrate central nervous system (CNS), playing a crucial role in modulating neuronal excitability. It acts by binding to specific GABAA and GABAB receptors, thereby regulating synaptic transmission. Derivatives of GABA include functional analogs such as gamma-aminobutyric acid ethyl ester (GAEE) and gamma-hydroxybutyrate (GHB), each possessing unique physicochemical properties and biological activities. For instance, GAEE exhibits enhanced stability compared to GABA, making it more suitable for certain delivery systems or formulations. On the other hand, GHB is known for its role in sleep regulation and has been explored for its anxiolytic and muscle relaxant properties. In industrial applications, GABA and its derivatives are utilized in food additives, pharmaceuticals, nutraceuticals, and cosmetics due to their antioxidant, neuroprotective, and anti-stress effects. They also find use in agricultural products as growth regulators or stress alleviators for crops. The development of these compounds continues to expand their potential applications, making them significant players in the field of chemical biotechnology and pharmaceutical sciences.
Gamma amino acids and derivatives
  • Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals
    Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
    2025-05-22
    Author： Frank Simmons
    Page View：110
  • Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern
    Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
    2025-05-22
    Author： Rong Zhou
    Page View：306
  • Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications
    Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
    2025-05-23
    Author： Anthony Garcia
    Page View：515
  • Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems
    Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
    2025-05-23
    Author： Jia Liu
    Page View：479
  • Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications
    Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...
    2025-05-23
    Author： Megan Bailey
    Page View：161

Recommended articles

  • Synthesis and Biological Activity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals
    ## Synthesis and Biological Activity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals ## Introduction to 2-Methoxynaphthalene Derivatives Naphthalene derivatives have long been of interest in the fields of chemistry and biomedicine due to their unique structural features and diverse biological activities. Among these, 2-methoxynaphthalene derivatives stand out as a promising...
    2025-06-04
    Author： Kenneth Peterson
    Page View： 659
    Score： 4.0
  • Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals
    Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals Introduction to Glycine-Based Bioconjugation Glycine, the simplest of all amino acids, has emerged as a versatile building block in chemical biopharmaceuticals due to its unique properties and ability to facilitate bioconjugation. As a fundamental component of proteins, glycine plays a critical role in various biological...
    2025-05-23
    Author： Xia Ouyang
    Page View： 635
    Score： 4.7
  • Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals
    Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals Introduction to Sarolaner Sarolaner is a groundbreaking compound that has emerged as a novel chemosterilant with significant potential in the field of biomedicine. Chemosterilants are chemicals used to induce sterility, and sarolaner stands out due to its potency, specificity, and minimal adverse...
    2025-05-21
    Author： Matthew Martin
    Page View： 617
    Score： 3.5
  • Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals
    Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals Introduction to Nicosulfuron Nicosulfuron is a sulfonamide herbicide that has gained significant attention due to its unique chemical structure and biological activity. It belongs to the class of triazene-based herbicides and is widely used for controlling broadleaf weeds in various crops, including corn, soybeans, and...
    2025-05-21
    Author： Douglas Perry
    Page View： 599
  • The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems
    2025-05-06
    Author： Yue Yu
    Page View： 593
  • Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges
    Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges Triethylene glycol (TEG) is a versatile compound with significant applications across various industries, including biopharmaceuticals. Known for its unique chemical properties, TEG has gained attention as a valuable component in drug delivery systems, solubilization agents, and formulation aids. This...
    2025-05-20
    Author： Xiaomei Zhu
    Page View： 564
    Score： 5.0

Recommended products